Bridged triphenylamine based molecules with large two-photon absorption cross sections in organic and aqueous media†

Chemical Communications Pub Date: 2009-01-15 DOI: 10.1039/B812649F

Abstract

A neutral (1N) and a cationic (1C) bridged-triphenylamine tetramer with large two-photon absorption (TPA) cross sections of 4340 GM (1N in toluene) and 4150 GM (1C in methanol) were synthesized.

Graphical abstract: Bridged triphenylamine based molecules with large two-photon absorption cross sections in organic and aqueous media
Bridged triphenylamine based molecules with large two-photon absorption cross sections in organic and aqueous media†
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